Cas no 72710-11-3 (Benzamide, N-[9-[(2-hydroxyethoxy)methyl]-9H-purin-6-yl]-)

• Product name: Benzamide, N-[9-[(2-hydroxyethoxy)methyl]-9H-purin-6-yl]-
• CAS No: 72710-11-3
• MF: C₁₅H₁₅N₅O₃
• MW: 313.311302423477
• CID: 543530
• PubChem ID: 13009224

Benzamide, N-[9-[(2-hydroxyethoxy)methyl]-9H-purin-6-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[9-[(2-hydroxyethoxy)methyl]-9H-purin-6-yl]-
• N-[9-(2-hydroxyethoxymethyl)purin-6-yl]benzamide
• 72710-11-3
• DTXSID20514917
• N-{9-[(2-Hydroxyethoxy)methyl]-9H-purin-6-yl}benzamide
• N-(9-((2-Hydroxyethoxy)methyl)-9H-purin-6-yl)benzamide

• Inchi： InChI=1S/C15H15N5O3/c21-6-7-23-10-20-9-18-12-13(16-8-17-14(12)20)19-15(22)11-4-2-1-3-5-11/h1-5,8-9,21H,6-7,10H2,(H,16,17,19,22)
• InChI Key： JSAHQYNVINTKPU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NC2=C3C(=NC=N2)N(C=N3)COCCO

Computed Properties

• Exact Mass: 313.11765
• Monoisotopic Mass: 313.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 102.16